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Compound of Interest

Compound Name: (R)-Efavirenz

cat. No.: B562751

An In-depth Technical Guide on the Identification of (R)-Efavirenz

This guide provides a comprehensive overview of the identification and characterization of (R)-
Efavirenz, the inactive enantiomer of the non-nucleoside reverse transcriptase inhibitor
(NNRTI), Efavirenz. The therapeutically active agent is the (S)-enantiomer.[1] For quality
control and to ensure the efficacy and safety of the drug product, the separation and
guantification of the individual enantiomers are crucial.[1][2]

Chemical Identification

(R)-Efavirenz is the enantiomer of the active pharmaceutical ingredient (S)-Efavirenz.

Identifier Data Reference

(R)-6-Chloro-4-
cyclopropylethynyl)-1,4-

Chemical Name (-y P py- ynyh [3]
dihydro-4-(trifluoromethyl)-2H-

3,1-benzoxazin-2-one

CAS Number 154801-74-8 [3]
Molecular Formula C14HoCIF3NO:2 [3B1141[5]
Molecular Weight 315.67 g/mol [31[41[5]
(S)-Efavirenz CAS 154598-52-4 [41161[7]
Racemic Efavirenz CAS 177530-93-7 [3]
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Chromatographic Identification and Quantification

The primary method for identifying and quantifying (R)-Efavirenz is through chiral High-
Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography
(UPLC), which separates it from its (S)-enantiomer.[2] This separation is achieved using a
chiral stationary phase (CSP) that interacts differently with each enantiomer, resulting in
different retention times.[2] Polysaccharide-based CSPs are highly effective for this resolution.

[2]

Quantitative Data Summary

The following tables summarize quantitative data from various validated chiral separation
methods.

Table 1: HPLC and UPLC Method Performance for (R)-Efavirenz Quantification

HPLC Method 1[8]

Parameter 9] HPLC Method 2[10] UPLC Method[11]
Linearity Range 0.1-6.0 pug/mL 200 - 6210 ng/mL 0.249 - 375 pg/mL
Correlation Coefficient »

>0.999 0.9999 Not Specified
(R?)
Limit of Detection 0.03 La/mL 66 na/mL 0.075 La/mL

: m ng/m : m

(LOD) Hg g Hg
Limit of Quantification

0.1 pg/mL 200 ng/mL 0.249 pg/mL
(LOQ)
Recovery 98.28% - 99.9% Not Specified 97% - 104%
Precision (%RSD at N »

1.34% Not Specified Not Specified

LOQ)

Table 2: Chromatographic Parameters for Efavirenz Enantiomer Separation
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HPLC Method 1[8]

Parameter (9] HPLC Method 2[10] UPLC Method[11]
(R)-Efavirenz N ) »

. _ Not Specified 7.5 min Not Specified
Retention Time
(S)-Efavirenz N ) N

_ ] Not Specified 9.2 min Not Specified
Retention Time
Resolution (Rs) >4.0 Not Specified >3.0

Experimental Protocols

Below are detailed experimental protocols for the chiral separation of Efavirenz enantiomers.
Protocol 1: Normal-Phase HPLC for (R)-Efavirenz Impurity[3][9]

e Instrumentation: Waters HPLC system with a 2695 separation module and a 2487 dual-
wavelength UV detector.[8]

e Column: Chiralcel OD (250 mm x 4.6 mm, 10 um) containing tris-(3,5-
dimethylphenylcarbamate) stationary phase.[8][9]

» Mobile Phase: n-hexane and isopropyl alcohol (80:20 v/v) with 0.1% (v/v) formic acid as an
additive.[8][9]

e Flow Rate: 1.0 mL/min.[8][9]

e Column Temperature: 25 °C.[9]

e Detection: UV at 254 nm.[8][9]

o Sample Preparation: Dissolve the sample in the mobile phase to a known concentration.[1]
Protocol 2: Normal-Phase UPLC for Enantioseparation[11]

e Instrumentation: UPLC system with a photodiode array detector.[11]

e Column: Chiralcel OD-H (250 mm x 4.6 mm, 5 pm).[11]
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Mobile Phase: n-Hexane and Isopropyl alcohol (IPA) in a 90:10 (v/v) ratio.[11]

Flow Rate: 1.0 mL/min.[11]

Column Temperature: 30 °C.[11]

Detection: UV at 254 nm.[11]

Spectroscopic Identification

Vibrational spectroscopy and mass spectrometry can be used to characterize the Efavirenz
molecule. As enantiomers, (R)- and (S)-Efavirenz are expected to have identical spectra under
non-chiral conditions.

Experimental Protocols

Protocol 3: Mass Spectrometry (MS)

e Method: Liquid Chromatography-Mass Spectrometry (LC-MS) is often used for detection in
environmental samples.[12]

o Expected Fragmentation: The mass spectrum provides a fragmentation pattern characteristic
of the Efavirenz molecule. While specific instrument parameters vary, the resulting mass-to-
charge ratios of fragments will be consistent.

Protocol 4: Infrared and Raman Spectroscopy[13][14]

Instrumentation (MIR): A spectrometer with an Attenuated Total Reflectance (ATR) device.
[14]

 Instrumentation (NIR): Benchtop or portable NIR spectrometers operating in the 750-2500
nm range.[13][14]

e Instrumentation (Raman): Benchtop or handheld Raman spectrometers.[13]

o Sample Preparation: Samples are typically analyzed as a powder.[13][14]
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o Data Analysis: The resulting spectra show characteristic vibrational bands of the Efavirenz
molecular structure.[13] These techniques are particularly useful for identifying polymorphic
forms.[13][14]

Mechanism of Action and Related Pathways

Efavirenz is a non-nucleoside reverse transcriptase inhibitor (NNRTI).[8][15] It works by binding
directly to a non-catalytic site of the HIV-1 reverse transcriptase enzyme.[16][17] This binding
induces a conformational change in the enzyme, distorting the active site and inhibiting its
function.[16] By blocking the reverse transcriptase, Efavirenz prevents the conversion of viral
RNA into DNA, a critical step in the HIV replication cycle, thus halting the production of new
virus particles.[16][18]

HIV Viral RNA

Mechanism of Inhibition

Birds-t

allosteric site

Click to download full resolution via product page

Caption: Mechanism of action of (S)-Efavirenz on HIV-1 reverse transcriptase.
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Caption: General workflow for the chiral separation and quantification of (R)-Efavirenz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]
. benchchem.com [benchchem.com]
. allmpus.com [allmpus.com]

. scht.com [scbt.com]

2
3
4
5. Efavirenz = 98 HPLC 154598-52-4 [sigmaaldrich.com]
6. Efavirenz | C14H9CIF3NO2 | CID 64139 - PubChem [pubchem.ncbi.nim.nih.gov]
7. [Efavirenz (200 mg)] - CAS [154598-52-4] [store.usp.org]

8. ingentaconnect.com [ingentaconnect.com]

9. researchgate.net [researchgate.net]

10. jfda-online.com [jfda-online.com]

11. Enantioseparation of Efavirenz by Ultra Performance Liquid Chromatography
[article.sapub.org]

12. researchgate.net [researchgate.net]

13. scielo.br [scielo.br]

14. scielo.br [scielo.br]

15. Efavirenz - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]
16. What is the mechanism of Efavirenz? [synapse.patsnap.com]
17. droracle.ai [droracle.ali]

18. go.drugbank.com [go.drugbank.com]

To cite this document: BenchChem. [(R)-Efavirenz CAS number and identification].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562751#r-efavirenz-cas-number-and-identification]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b562751?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Note_Chiral_HPLC_Method_for_the_Quantification_of_Racemic_Methyl_Efavirenz.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Chiral_Separation_of_Racemic_Methyl_Efavirenz_Enantiomers.pdf
https://www.allmpus.com/efavirenz-enantiomer-r-efavirenz
https://www.scbt.com/it/p/efavirenz-154598-52-4
https://www.sigmaaldrich.com/SG/en/product/sigma/sml0536
https://pubchem.ncbi.nlm.nih.gov/compound/Efavirenz
https://store.usp.org/product/1234103
https://www.ingentaconnect.com/content/govi/pharmaz/2008/00000063/00000002/art00003?crawler=true
https://www.researchgate.net/publication/5473066_Validated_enantiospecific_LC_method_for_determination_of_R-enantiomer_impurity_in_S-efavirenz
https://www.jfda-online.com/cgi/viewcontent.cgi?article=1961&context=journal
http://article.sapub.org/10.5923.j.aac.20130303.02.html
http://article.sapub.org/10.5923.j.aac.20130303.02.html
https://www.researchgate.net/figure/Efavirenz-mass-spectrum-1-ng-ml-analytical-standard_fig5_319868754
https://www.scielo.br/j/bjps/a/fxBPzCZxmDCTd38wJSb4C5M/?format=html&lang=en
https://www.scielo.br/j/bjps/a/fxBPzCZxmDCTd38wJSb4C5M/?format=pdf&lang=en
https://www.ncbi.nlm.nih.gov/books/NBK542316/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-efavirenz
https://www.droracle.ai/articles/214544/what-is-efavirenz-mechanism-of-action
https://go.drugbank.com/drugs/DB00625
https://www.benchchem.com/product/b562751#r-efavirenz-cas-number-and-identification
https://www.benchchem.com/product/b562751#r-efavirenz-cas-number-and-identification
https://www.benchchem.com/product/b562751#r-efavirenz-cas-number-and-identification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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